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For Researchers, Scientists, and Drug Development Professionals

Foreword
Diallylmelamine (2,4-diamino-6-(diallylamino)-1,3,5-triazine), a versatile triazine compound,

holds significant interest within the realms of polymer chemistry and materials science. Its

unique molecular architecture, featuring a thermally stable triazine core and reactive allyl

functionalities, makes it a valuable building block for the synthesis of advanced polymers and a

key intermediate in various chemical transformations. This guide provides a comprehensive

overview of the physical and chemical properties of diallylmelamine, its synthesis, reactivity,

and applications, with a focus on providing actionable insights for laboratory and

developmental use.

Physicochemical Properties of Diallylmelamine
Diallylmelamine is typically a white to off-white crystalline powder, indicating its stability at

ambient temperatures.[1] Its core physical and chemical properties are summarized in the table

below, providing a quick reference for experimental design and implementation.
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Property Value Source(s)

CAS Number 91-77-0 [2]

Molecular Formula C₉H₁₄N₆ [2]

Molecular Weight 206.25 g/mol [2]

Appearance
White to off-white crystalline

powder
[3][4]

Melting Point 140-142 °C [3]

Boiling Point
438.1 °C at 760 mmHg

(Predicted)

Density 1.228 g/cm³ [5]

Solubility

Sparingly soluble in DMSO,

slightly soluble in Methanol.

Estimated water solubility of

359.4 mg/L at 25°C.

[3][6]

Vapor Pressure
0.0±1.1 mmHg at 25°C

(Predicted)

Synthesis of Diallylmelamine: A Self-Validating
Protocol
The synthesis of diallylmelamine can be approached through several routes, with the reaction

of dicyandiamide and a suitable nitrile under microwave irradiation being a modern and efficient

"green" chemistry method for creating 2,4-diamino-1,3,5-triazine derivatives.[7] Another

common approach involves the sequential nucleophilic substitution of cyanuric chloride.[8]

Below is a detailed, self-validating experimental protocol for the synthesis of a 2,4-diamino-

1,3,5-triazine, which can be adapted for the synthesis of diallylmelamine. The logic behind

each step is explained to ensure reproducibility and understanding.

Reaction Scheme:
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A proposed synthesis route for Diallylmelamine.

Experimental Protocol:

Objective: To synthesize 2,4-diamino-6-(diallylamino)-1,3,5-triazine (Diallylmelamine).

Materials:

Dicyandiamide

Diallylcyanamide

Anhydrous methanol

Sodium methanolate solution

Microwave reactor

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Filtration apparatus

Rotary evaporator

Procedure:
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Preparation of the Biguanide Intermediate (Conceptual Step): The synthesis of 2,4-diamino-

1,3,5-triazines often proceeds through a biguanide intermediate. In a green chemistry

approach, dicyandiamide can react with a nitrile under microwave irradiation.[8] For the

synthesis of diallylmelamine, diallylcyanamide would be the corresponding nitrile.

Reaction Setup: In a microwave-safe reaction vessel, combine dicyandiamide (1 equivalent)

and diallylcyanamide (1-1.2 equivalents). Add a minimal amount of a high-boiling point

solvent suitable for microwave synthesis, such as N,N-dimethylformamide (DMF), to facilitate

heat transfer and mixing.

Microwave Irradiation: Place the sealed reaction vessel in a microwave reactor. Irradiate the

mixture at a temperature and time optimized for the reaction. A typical starting point could be

150-180°C for 10-30 minutes. The progress of the reaction should be monitored by thin-layer

chromatography (TLC).

Work-up and Purification:

After the reaction is complete, allow the mixture to cool to room temperature.

The crude product may precipitate upon cooling. If not, the solvent can be removed under

reduced pressure using a rotary evaporator.

The resulting solid is then washed with a suitable solvent, such as diethyl ether, to remove

unreacted starting materials and byproducts.

Further purification can be achieved by recrystallization from an appropriate solvent

system (e.g., ethanol/water) to yield pure diallylmelamine.

Self-Validation and Characterization:

The identity and purity of the synthesized diallylmelamine should be confirmed through a

combination of analytical techniques:

Melting Point: The melting point of the purified product should be sharp and consistent with

the literature value (140-142 °C).[3]
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FT-IR Spectroscopy: The IR spectrum should show characteristic peaks for the amine N-H

stretching (around 3100-3500 cm⁻¹), C=N stretching of the triazine ring (around 1500-1600

cm⁻¹), and the C=C stretching of the allyl groups (around 1640 cm⁻¹).[9][10]

NMR Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals for the amine protons, as

well as the characteristic signals for the allyl group protons: a multiplet for the -CH=

proton, a doublet for the =CH₂ protons, and a doublet for the -N-CH₂- protons.[11][12]

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

triazine ring and the three different carbons of the allyl groups.[13][14]

Chemical Reactivity and Applications
The chemical reactivity of diallylmelamine is dominated by its two allyl functional groups and

the nitrogen-rich triazine ring. This dual functionality makes it a highly valuable molecule in

polymer and materials science.

Crosslinking Agent for Thermosetting Resins
The primary application of diallylmelamine is as a crosslinking agent for thermosetting resins,

such as epoxy and polyurethane resins.[15] The allyl groups can undergo polymerization, often

initiated by free radicals, to form a robust, three-dimensional network within the polymer matrix.

Mechanism of Crosslinking:

The crosslinking process can be initiated thermally or photochemically. In the presence of a

radical initiator, the double bonds of the allyl groups open and form covalent bonds with other

polymer chains or other diallylmelamine molecules. This creates a densely crosslinked

network, which significantly enhances the mechanical properties, thermal stability, and

chemical resistance of the resulting material.
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Simplified radical polymerization and crosslinking mechanism of Diallylmelamine.

This crosslinking ability makes diallylmelamine a key component in the formulation of high-

performance coatings, adhesives, and composites.[5]

Flame Retardant Properties
The high nitrogen content of the triazine ring contributes to the flame-retardant properties of

materials incorporating diallylmelamine. Upon heating, nitrogen-containing compounds can

release non-flammable gases, which dilute the flammable gases produced during combustion

and inhibit the flame.

Other Potential Applications
Research has also explored the potential of diallylmelamine and its derivatives in other areas,

including as a gastric antisecretory agent and for its potential anticancer properties.[2]

However, these applications are still in the early stages of investigation.

Safety and Handling
Diallylmelamine is considered harmful if swallowed, in contact with skin, or if inhaled.[3] It can

also cause skin and eye irritation.[16] Therefore, appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. All work should be conducted in a well-ventilated fume hood.

Risk and Safety Statements:[3]

R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.
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R36/37/38: Irritating to eyes, respiratory system and skin.

S22: Do not breathe dust.

S36/37/39: Wear suitable protective clothing, gloves and eye/face protection.

Conclusion
Diallylmelamine is a multifunctional compound with significant utility in polymer and materials

science. Its ability to act as an effective crosslinking agent, coupled with the inherent thermal

stability and flame-retardant properties of the triazine ring, makes it a valuable component in

the formulation of high-performance materials. Further research into its synthesis and

applications is likely to uncover new and innovative uses for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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